N-(3,5-dimethylphenyl)-1-(2-fluorophenyl)methanesulfonamide
Overview
Description
N-(3,5-dimethylphenyl)-1-(2-fluorophenyl)methanesulfonamide, also known as DCFMS, is a chemical compound that has been widely studied for its potential therapeutic applications. This compound has been found to have a variety of biochemical and physiological effects, making it a promising candidate for further research.
Mechanism of Action
N-(3,5-dimethylphenyl)-1-(2-fluorophenyl)methanesulfonamide works by inhibiting the activity of certain enzymes that are involved in cell growth and proliferation. Specifically, it has been found to inhibit the activity of histone deacetylases, which are enzymes that regulate gene expression. By inhibiting these enzymes, this compound can induce apoptosis in cancer cells and reduce inflammation in the body.
Biochemical and Physiological Effects:
In addition to its anti-cancer and anti-inflammatory properties, this compound has been found to have other biochemical and physiological effects. For example, it has been shown to have antioxidant properties, which could make it a potential treatment for conditions such as Alzheimer's disease. Additionally, this compound has been found to have neuroprotective effects, which could make it a potential treatment for conditions such as Parkinson's disease.
Advantages and Limitations for Lab Experiments
One advantage of N-(3,5-dimethylphenyl)-1-(2-fluorophenyl)methanesulfonamide is that it has been extensively studied in vitro, meaning that it has been tested in laboratory settings using cell cultures. This allows researchers to better understand its mechanisms of action and potential therapeutic applications. However, one limitation is that it has not yet been extensively studied in vivo, meaning that its effects in living organisms are not yet well understood.
Future Directions
There are numerous future directions for research on N-(3,5-dimethylphenyl)-1-(2-fluorophenyl)methanesulfonamide. One area of focus could be on its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further studies could be conducted to better understand its anti-cancer properties and potential applications in cancer treatment. Finally, more research could be conducted to determine the optimal dosage and administration of this compound for therapeutic use.
Scientific Research Applications
N-(3,5-dimethylphenyl)-1-(2-fluorophenyl)methanesulfonamide has been the subject of numerous scientific studies due to its potential applications in the field of medicine. One area of research has focused on its use as a potential treatment for cancer. Studies have shown that this compound can inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. Additionally, this compound has been found to have anti-inflammatory properties, making it a potential treatment for conditions such as rheumatoid arthritis.
properties
IUPAC Name |
N-(3,5-dimethylphenyl)-1-(2-fluorophenyl)methanesulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16FNO2S/c1-11-7-12(2)9-14(8-11)17-20(18,19)10-13-5-3-4-6-15(13)16/h3-9,17H,10H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZTZFPKJEVQQMMR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)NS(=O)(=O)CC2=CC=CC=C2F)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16FNO2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.